1,5,2,4,6,8-Dithiatetrazocane-3,7-diamine

• CAS No.: 95832-19-2
• Molecular Formula: C2H10N6S2
• Molecular Weight: 182.3 g/mol
• IUPAC Name: 1,5,2,4,6,8-dithiatetrazocane-3,7-diamine
• InChI: InChI=1S/C2H10N6S2/c3-1-5-9-7-2(4)8-10-6-1/h1-2,5-8H,3-4H2
• InChI Key: AFLZBHNGHQTIDH-UHFFFAOYSA-N
• Canonical SMILES: C1(NSNC(NSN1)N)N

Description

1,5,2,4,6,8-Dithiatetrazocane-3,7-diamine is a heterocyclic compound characterized by the presence of sulfur and nitrogen atoms within its ring structure

Preparation Methods

Synthetic Routes and Reaction Conditions

1,5,2,4,6,8-Dithiatetrazocane-3,7-diamine can be synthesized through multiple routes. One method involves the reaction of 1,2,3,5-dithiadiazolium chloride with N,N,N’-tris(trimethylsilyl)formamidine in acetonitrile . Another approach uses the reaction of 1,2,3,5-dithiadiazolyl radical with dioxygen in solution . Both methods yield the compound, although the yields are typically low.

Industrial Production Methods

Currently, there is limited information on the industrial production methods for this compound. The synthesis methods mentioned above are primarily used in research settings.

Chemical Reactions Analysis

Types of Reactions

1,5,2,4,6,8-Dithiatetrazocane-3,7-diamine undergoes various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions

Oxidation: The compound can be oxidized using reagents such as dioxygen.

Substitution: The compound can undergo substitution reactions, although detailed conditions and reagents are not extensively covered in the literature.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield different oxidized forms of the compound.

Scientific Research Applications

1,5,2,4,6,8-Dithiatetrazocane-3,7-diamine has several applications in scientific research:

Chemistry: It is used as a model compound for studying the properties of heterocyclic systems containing sulfur and nitrogen atoms.

Medicine: Research is ongoing to investigate its potential medicinal properties.

Mechanism of Action

The mechanism of action for 1,5,2,4,6,8-Dithiatetrazocane-3,7-diamine involves its interaction with molecular targets and pathways within biological systems. detailed information on its molecular targets and pathways is not extensively covered in the literature .

Comparison with Similar Compounds

Similar Compounds

1,3,5-Triazine-2,4-diamine: Another heterocyclic compound with nitrogen atoms in its ring structure.

1,2,3,5-Dithiadiazolium chloride: A precursor used in the synthesis of 1,5,2,4,6,8-Dithiatetrazocane-3,7-diamine.

Uniqueness

This compound is unique due to its specific ring structure containing both sulfur and nitrogen atoms. This combination imparts distinct chemical properties that differentiate it from other similar compounds.